Cas no 17766-26-6 (Trithiocyanuric acid trisodium salt)

• Product Name: Trithiocyanuric acid trisodium salt
• CAS No: 17766-26-6
• MF: C₃H₃N₃Na₃S₃
• MW: 246.24
• CID: 50867
• PubChem ID: 57653400
• Update Time: 2025-11-02

Trithiocyanuric acid trisodium salt Chemical and Physical Properties

Names and Identifiers

• 1,3,5-triazine-2,4,6-trithiol triso. S. sol.
• 1,3,5-Triazine-2,4,6-trithiol trisodium salt solution
• Trithiocyanuric Acid Trisodium salt
• Trithiocyanuric acid Trisodillm salt
• 1,3,5-Triazine-2,4,6-trithiol trisodium salt, approx
• 1,3,5-Triazine-2,4,6-(1H,3H,5H)-Trithione Trisodium Salt
• 1,3,5-Triazine-2,4,6-trithiol trisodium salt
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trithione,trisodium salt (9CI)
• 1,3,5-Triazine-2,4,6-trithiol trisodium
• 2,4,6-Trimercaptotriazin,Trinatriumsalz
• NA3T
• TMT-Na3
• Trimercapto-s-triazine
• TRIMERCAPTO-S-TRIAZINE TRISODIUM SALT
• Trisodium 1,3,5-triazine-2,4,6-trithiolate
• trisodium trithiocyanurate
• Trit
• Trithiocyanuricacidtrisodiumsalthydrate
• s-Triazine-2,4,6-trithiol, trisodium salt (8CI)
• 2,4,6-Trimercapto-s-triazine trisodiumsalt
• Santhiol N-W
• Sevar 2000
• Sodium trithiocyanurate
• Trisodiumtrithiocyanuric acid
• 5-Triazine-2
• TMTH-15 waste water treatMent agent
• Trisodium1,3,5-triazine-2,4,6-trithiolate
• 5H)-trithione trisodium salt
• 1,3,5-triazine-2,4,6(1H,3H,5H)-trithione, trisodium salt Symbol(s)
• TMT 18
• 2,4,6-Trimercapto-s-triazine trisodium salt
• NS00078197
• Riazine-2,4,6(1H,3H,5H)-trithione trisodium salt
• S-TRIAZINE-2,4,6-TRITHIOL, TRISODIUM SALT
• Trithiocyanuricacidtrisodiumsalt
• Trisodium 2,4,6-trithioxo-1,3,5-triazinane-1,3,5-triide
• CAS-17766-26-6
• AKOS015913935
• UNII-EW8XOU36QW
• Tox21_301278
• 17766-26-6
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trithione, trisodium salt
• G85642
• CHEMBL3183151
• NCGC00256126-01
• EINECS 241-749-5
• W-110465
• Q27277397
• TRISODIUM TRITHIOCYANURIC ACID
• DTXSID1044853
• EC 241-749-5
• inverted exclamation markY98 %
• Trithiocyanuric acid trisodium salt hydrate
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trithione, sodium salt (1:3)
• NYVOYAFUSJONHU-UHFFFAOYSA-K
• EW8XOU36QW
• DTXCID9024853
• Trithiocyanuric acid trisodium salt

• MDL： MFCD00066479
• Inchi： 1S/C3H3N3S3.3Na/c7-1-4-2(8)6-3(9)5-1;;;/h(H3,4,5,6,7,8,9);;;/q;3*+1
• InChI Key： NYVOYAFUSJONHU-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=S)NC(=S)N1.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 242.89500
• Monoisotopic Mass: 242.895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 79
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.7A^2

Experimental Properties

• Density: 1.78
• Melting Point: 82-84 °C(lit.)
• Boiling Point: 242.5°Cat760mmHg
• Flash Point: 100.5°C
• PSA: 114.57000
• LogP: 1.54080
• Color/Form: ~15% in H2O

Trithiocyanuric acid trisodium salt Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3267 8 / PGI
• WGK Germany：3
• Hazard Category Code： R36
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Trithiocyanuric acid trisodium salt

Comprehensive Guide to Trithiocyanuric Acid Trisodium Salt (CAS No. 17766-26-6): Properties, Applications, and Market Insights

Trithiocyanuric acid trisodium salt (CAS No. 17766-26-6) is a specialized chemical compound widely recognized for its unique properties and diverse industrial applications. This article delves into the chemical characteristics, uses, and emerging trends surrounding this compound, addressing common queries such as "What is trithiocyanuric acid trisodium salt used for?" and "How does trithiocyanuric acid trisodium salt work in industrial processes?".

The molecular structure of trithiocyanuric acid trisodium salt consists of a triazine ring with three sodium-bound thiol groups, contributing to its high reactivity and solubility in aqueous solutions. Researchers often search for "CAS 17766-26-6 solubility data" or "thermal stability of trithiocyanuric acid derivatives," as these properties are critical for applications in water treatment, polymer stabilization, and specialty chemical synthesis.

In environmental applications, trithiocyanuric acid trisodium salt has gained attention for its potential in heavy metal sequestration. Recent studies exploring "eco-friendly heavy metal chelators" highlight its effectiveness compared to traditional EDTA alternatives. The compound's ability to form stable complexes with transition metals makes it valuable for wastewater treatment systems, particularly in industries addressing "industrial effluent purification technologies 2024".

The textile industry utilizes CAS 17766-26-6 as a key component in flame-retardant formulations, responding to growing market demands for "non-halogenated flame retardants." Its mechanism involves the release of sulfur-containing gases that interrupt combustion cycles, making it particularly relevant for manufacturers researching "sustainable textile additives" and "green chemistry solutions for fabrics."

Analytical chemists frequently employ trithiocyanuric acid trisodium salt as a derivatization agent in chromatography. Laboratory professionals searching for "HPLC derivatization reagents for thiol groups" or "spectrophotometric determination of heavy metals" will find this compound offers excellent sensitivity and selectivity. Recent method developments have optimized its use in trace metal analysis at parts-per-billion levels.

In polymer chemistry, the compound serves as a cross-linking agent for specialty rubbers and elastomers. Material scientists investigating "sulfur-containing polymer modifiers" or "heat-resistant elastomer formulations" value its ability to enhance thermal stability without compromising mechanical properties. This application aligns with current industry trends toward "high-performance polymer additives."

The global market for trithiocyanuric acid trisodium salt reflects increasing demand from Asia-Pacific regions, particularly for water treatment applications. Market analysts tracking "specialty chemicals growth 2024" note its expanding role in emerging economies addressing infrastructure development and environmental regulations. Suppliers are responding with improved production methods to meet purity requirements for "high-grade industrial chemicals."

Storage and handling of CAS 17766-26-6 require standard laboratory precautions. Technical datasheets emphasize protection from moisture and strong oxidizers, addressing common safety queries like "proper storage conditions for sulfur-containing salts." The compound's stability profile makes it suitable for global shipping, contributing to its growing international trade volume.

Recent patent filings reveal innovative applications of trithiocyanuric acid trisodium salt in energy storage systems. Researchers developing "next-generation battery electrolytes" have explored its redox-active properties, potentially offering solutions for "sustainable energy storage materials." These developments position the compound as relevant to clean energy technology sectors.

Quality specifications for trithiocyanuric acid trisodium salt typically include assays ≥98% purity, with particular attention to residual chloride content. Purchasers comparing "technical grade vs. purified trithiocyanuric salts" should consider application-specific requirements, as purity levels significantly impact performance in sensitive applications like pharmaceutical intermediates.

Emerging research directions include the compound's potential in agricultural chemistry as a precursor for "slow-release sulfur fertilizers." Agrochemical developers investigating "novel nutrient delivery systems" have noted its controlled degradation characteristics in soil environments. This application aligns with sustainable agriculture initiatives seeking "efficient micronutrient delivery" solutions.

For laboratories synthesizing trithiocyanuric acid trisodium salt, process optimization remains an active area of investigation. Chemical engineers searching for "improved synthesis routes for sulfur heterocycles" have developed more efficient methods with reduced byproduct formation, addressing both economic and environmental considerations in specialty chemical production.

Regulatory status of CAS 17766-26-6 varies by region, with most jurisdictions classifying it as a standard industrial chemical. Compliance officers reviewing "global chemical regulations 2024" should consult regional inventories, though the compound generally falls outside stringent control lists due to its moderate environmental profile and low bioaccumulation potential.

Future prospects for trithiocyanuric acid trisodium salt appear promising, particularly in green chemistry applications. Industry analysts tracking "specialty chemicals market trends" predict steady growth as new applications emerge in circular economy initiatives and sustainable material development. The compound's versatility ensures continued relevance across multiple industrial sectors.